![molecular formula C19H13BrN2O6 B3916395 3-{[2-[(5-bromo-2-furoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid](/img/structure/B3916395.png)
3-{[2-[(5-bromo-2-furoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid
Overview
Description
3-{[2-[(5-bromo-2-furoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid, also known as BFABA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BFABA is a derivative of benzoic acid and is a member of the furoyl-amino acid family.
Scientific Research Applications
3-{[2-[(5-bromo-2-furoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid has been extensively studied for its potential applications in various fields such as drug discovery, material science, and organic synthesis. In drug discovery, this compound has been shown to exhibit anti-inflammatory, anticancer, and antimicrobial activities. It has been used as a starting material for the synthesis of various bioactive compounds such as furoyl-amino acid derivatives and benzofuran derivatives. In material science, this compound has been used as a building block for the synthesis of functional materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). In organic synthesis, this compound has been used as a versatile building block for the synthesis of various complex molecules.
Mechanism of Action
The mechanism of action of 3-{[2-[(5-bromo-2-furoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with various cellular targets such as enzymes, receptors, and DNA. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammation process. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has been reported to interact with DNA by intercalation and groove binding.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound exhibits anti-inflammatory, anticancer, and antimicrobial activities. In vivo studies have shown that this compound exhibits anti-inflammatory and analgesic activities. This compound has also been shown to exhibit antidiabetic and neuroprotective activities.
Advantages and Limitations for Lab Experiments
3-{[2-[(5-bromo-2-furoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid has several advantages as a research tool. It is readily available and can be synthesized using relatively simple synthetic procedures. It exhibits a range of biological activities, making it a versatile research tool. However, this compound also has some limitations. It is relatively unstable and can undergo hydrolysis and oxidation under certain conditions. This compound is also relatively insoluble in water, which can limit its use in certain applications.
Future Directions
There are several future directions for research on 3-{[2-[(5-bromo-2-furoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid. One direction is to explore its potential as a drug candidate for the treatment of various diseases such as cancer and inflammation. Another direction is to explore its potential as a building block for the synthesis of functional materials such as MOFs and COFs. Further studies are also needed to understand the mechanism of action of this compound and to optimize its biological activity.
Properties
IUPAC Name |
3-[[(E)-2-[(5-bromofuran-2-carbonyl)amino]-3-(furan-2-yl)prop-2-enoyl]amino]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13BrN2O6/c20-16-7-6-15(28-16)18(24)22-14(10-13-5-2-8-27-13)17(23)21-12-4-1-3-11(9-12)19(25)26/h1-10H,(H,21,23)(H,22,24)(H,25,26)/b14-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXJAYURGBVBEPA-GXDHUFHOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C(=CC2=CC=CO2)NC(=O)C3=CC=C(O3)Br)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)NC(=O)/C(=C\C2=CC=CO2)/NC(=O)C3=CC=C(O3)Br)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13BrN2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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